Cas no 1083329-46-7 (5-iodopyriMidine-2-carbonitrile)
5-iodopyriMidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-iodopyriMidine-2-carbonitrile
- 2-Pyrimidinecarbonitrile, 5-iodo-
- 1083329-46-7
- SCHEMBL765184
- SB59575
- SY291639
- MFCD28098556
- WLZ2924
-
- MDL: MFCD28098556
- Inchi: 1S/C5H2IN3/c6-4-2-8-5(1-7)9-3-4/h2-3H
- InChI Key: HCURADYNZZTWTK-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C#N)N=C1
Computed Properties
- Exact Mass: 230.92934g/mol
- Monoisotopic Mass: 230.92934g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.6Ų
5-iodopyriMidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485429-1g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 97% | 1g |
$354 | 2023-03-01 | |
| eNovation Chemicals LLC | Y1221932-5g |
5-iodopyrimidine-2-carbonitrile |
1083329-46-7 | 95% | 5g |
$1700 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1198349-5g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 95% | 5g |
$1650 | 2024-07-19 | |
| Ambeed | A448401-5g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 97% | 5g |
$1943.0 | 2024-04-26 | |
| eNovation Chemicals LLC | Y1198349-5g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 95% | 5g |
$1650 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1638690-5g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 98% | 5g |
¥16884.00 | 2024-08-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD477047-1g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 97% | 1g |
¥2701.0 | 2023-03-01 | |
| Ambeed | A448401-1g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 97% | 1g |
$358.0 | 2023-03-02 | |
| eNovation Chemicals LLC | Y1198349-5g |
5-Iodopyrimidine-2-carbonitrile |
1083329-46-7 | 95% | 5g |
$1650 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1221932-5g |
5-iodopyrimidine-2-carbonitrile |
1083329-46-7 | 95% | 5g |
$1620 | 2025-03-01 |
5-iodopyriMidine-2-carbonitrile Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 5-iodopyriMidine-2-carbonitrile
Research Brief on 5-Iodopyrimidine-2-carbonitrile (CAS: 1083329-46-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
5-Iodopyrimidine-2-carbonitrile (CAS: 1083329-46-7) has emerged as a key building block in medicinal chemistry and chemical biology due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its utility as a precursor for the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and antiviral agents. The presence of both iodine and nitrile functional groups enables diverse chemical transformations, making this compound particularly valuable for structure-activity relationship (SAR) studies and lead optimization.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-iodopyrimidine-2-carbonitrile as a starting material for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups at the 5-position, yielding compounds with improved selectivity and potency against BTK. This work underscores the compound's importance in developing targeted therapies for B-cell malignancies and autoimmune disorders.
In the field of antiviral research, a recent publication in ACS Infectious Diseases reported the incorporation of 5-iodopyrimidine-2-carbonitrile into novel nucleoside analogs with activity against RNA viruses. The iodine moiety allowed for efficient radioiodination, enabling the development of both therapeutic and diagnostic agents. This dual functionality positions 5-iodopyrimidine-2-carbonitrile as a valuable scaffold for theranostic applications in virology.
From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the scalability and safety of 5-iodopyrimidine-2-carbonitrile production. A 2024 study in Organic Process Research & Development described an optimized continuous manufacturing process that reduces hazardous waste generation while maintaining high purity (>99%) of the final product. These process improvements address previous challenges in large-scale production of this valuable intermediate.
The compound's mechanism of action varies depending on its derivatization. As a core structure in kinase inhibitors, it typically functions by competing with ATP binding, while in antiviral applications, it often serves as a base-modified nucleoside analog that interferes with viral replication. Recent crystallographic studies have provided detailed insights into these binding interactions, facilitating rational drug design approaches using this scaffold.
Future research directions for 5-iodopyrimidine-2-carbonitrile include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a click chemistry handle for bioconjugation. The compound's unique combination of reactivity and stability makes it particularly suitable for these emerging applications in chemical biology and targeted drug delivery systems.
1083329-46-7 (5-iodopyriMidine-2-carbonitrile) Related Products
- 1447606-27-0(5-Iodo-2-methylpyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)